Cas no 518978-02-4 (methyl 2-(benzyloxy)-5-cyanobenzoate)

methyl 2-(benzyloxy)-5-cyanobenzoate structure
518978-02-4 structure
Product Name:methyl 2-(benzyloxy)-5-cyanobenzoate
CAS No:518978-02-4
MF:C16H13NO3
MW:267.279324293137
CID:2116451
PubChem ID:18973896
Update Time:2025-04-21

methyl 2-(benzyloxy)-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(benzyloxy)-5-cyanobenzoate
    • SCHEMBL1646681
    • Methyl 5-cyano-2-[(phenylmethyl)oxy]benzoate
    • DA-33129
    • 518978-02-4
    • XSLZLFFVVCBHGZ-UHFFFAOYSA-N
    • Inchi: 1S/C16H13NO3/c1-19-16(18)14-9-13(10-17)7-8-15(14)20-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3
    • InChI Key: XSLZLFFVVCBHGZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1C(=O)OC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 267.08954328Da
  • Monoisotopic Mass: 267.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 59.3Ų

methyl 2-(benzyloxy)-5-cyanobenzoate Related Literature

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